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Compound of Interest

Compound Name:
Ethyl 6-bromo-2-fluoro-3-

methoxybenzoate

CAS No.: 1823558-41-3

Cat. No.: B6296095 Get Quote

Ethyl 6-bromo-2-fluoro-3-methoxybenzoate is a substituted aromatic carboxylic acid ester.

Its structure, featuring a brominated and fluorinated benzene ring with a methoxy and an ethyl

ester group, suggests a reactivity and toxicological profile common to many halogenated

aromatic compounds used in synthesis.

While a specific Safety Data Sheet (SDS) for Ethyl 6-bromo-2-fluoro-3-methoxybenzoate is

not readily available, a reliable hazard profile can be constructed by examining structurally

related compounds. The primary analog for this assessment is the parent carboxylic acid, 6-

bromo-2-fluoro-3-methoxybenzoic acid, along with other similar substituted benzoates. The

safety classifications for these analogs are remarkably consistent, allowing for a high-

confidence inference of the hazards associated with the target compound.

Table 1: Inferred GHS Hazard Classification and Statements
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(Analogs)

ngcontent-ng-c3932382896="" class="ng-star-inserted">Warning

Acute

Toxicity, Oral

(Category 4)

H302
Harmful if

swallowed.

ngcontent-ng-c3932382896="" class="ng-star-inserted">Warning

Skin

Corrosion/Irrit

ation

(Category 2)

H315
Causes skin

irritation.
[1][2]

ngcontent-ng-c3932382896="" class="ng-star-inserted">Warning

Serious Eye

Damage/Eye

Irritation

(Category

2A)

H319

Causes

serious eye

irritation.

[1][2]

ngcontent-ng-c3932382896="" class="ng-star-inserted">Warning

Specific

Target Organ

Toxicity —

Single

Exposure

(Category 3),

Respiratory

System

H335

May cause

respiratory

irritation.

[1][2][3]

Note: The hazard profile is inferred from safety data for structurally similar compounds. This

information should be used as a primary guideline for handling, assuming these hazards until a

verified SDS for the specific compound becomes available.

Section 2: Scientific Rationale for Hazard Profile
The inferred hazards are chemically logical. The halogenated aromatic core can interact with

biological macromolecules, leading to irritation and toxicity. The ester functional group can be

hydrolyzed in vivo to the corresponding carboxylic acid and ethanol, and the parent acid

exhibits similar irritant properties.
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Oral Toxicity (H302): Many substituted aromatic compounds exhibit moderate acute oral

toxicity. Ingestion can lead to gastrointestinal irritation, nausea, and vomiting[4].

Skin and Eye Irritation (H315, H319): As a moderately lipophilic molecule, it can penetrate

the outer layers of the skin, causing irritation. Direct contact with the eyes is likely to cause

significant irritation due to the chemical's reactivity[2][5].

Respiratory Irritation (H335): If handled as a powder or if aerosols are generated, inhalation

can irritate the mucous membranes and the respiratory tract, leading to symptoms like

coughing and shortness of breath[3].

Section 3: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach to risk mitigation is essential, combining engineering controls,

personal protective equipment, and stringent operational protocols. The following workflow is

mandatory for all personnel handling this compound.
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Caption: Standard workflow for handling Ethyl 6-bromo-2-fluoro-3-methoxybenzoate.
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Engineering Controls
The primary engineering control is to minimize inhalation exposure.

Chemical Fume Hood: All weighing, transferring, and reaction setup must be performed

inside a certified chemical fume hood with a face velocity of 80-120 feet per minute. This is

the most critical step to prevent respiratory irritation from dust or aerosols[4].

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Personal Protective Equipment (PPE)
PPE is the user's last line of defense and must be worn at all times in the handling area.

Hand Protection: Nitrile gloves are required. Inspect gloves for any defects before use. If

contact with the chemical occurs, remove gloves immediately, wash hands, and don new

gloves. Double-gloving is recommended for extended handling periods[5].

Eye Protection: Chemical safety goggles that provide a full seal around the eyes are

mandatory. A face shield should be worn over goggles if there is a significant splash risk[3]

[5].

Skin and Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Ensure shoes fully cover the feet; open-toed shoes are prohibited[3].

Experimental Protocol: Safe Weighing and Transfer
This protocol is designed to be a self-validating system, where each step minimizes exposure.

Preparation: Place a weigh boat, spatula, and the chemical container inside the chemical

fume hood.

Tare: Tare the balance with the weigh boat.

Dispensing: Slowly open the container. Use a clean spatula to carefully transfer the solid

from the container to the weigh boat. Avoid any sudden movements that could create dust.
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Sealing: Immediately and tightly seal the main chemical container after dispensing.

Transfer: Carefully add the weighed solid to the reaction vessel, which should also be within

the fume hood.

Decontamination: Wipe the spatula clean with a solvent-dampened cloth (e.g., ethanol or

isopropanol), allowing the solvent to evaporate in the hood. Dispose of the cloth in the

designated solid chemical waste container.

Waste Disposal: Dispose of the used weigh boat and any contaminated consumables in the

designated solid chemical waste container.

Section 4: Emergency Procedures
Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with

the location of safety showers, eyewash stations, and spill kits.
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Caption: Decision workflow for emergency response procedures.
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First-Aid Measures
Skin Contact: Immediately remove all contaminated clothing. Drench the affected skin with

running water for at least 15 minutes[3]. If irritation persists, seek medical attention[2].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][4].

Inhalation: Move the affected person to fresh air at once. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[6][2].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. If the person is

conscious, give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Call a poison control center or seek immediate medical attention[6][3].

Accidental Release Measures
Minor Spill (in fume hood): Wearing appropriate PPE, absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a sealed container for chemical waste.

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (outside fume hood): Evacuate the immediate area and alert others. Prevent

entry. Contact your institution's Environmental Health & Safety (EHS) department

immediately.

Section 5: Storage and Disposal
Proper storage is crucial for maintaining chemical integrity and safety, while correct disposal

prevents environmental contamination.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents[4][5]. The storage area should be

secured and accessible only to authorized personnel[1].

Disposal: Dispose of waste chemical and contaminated materials through a licensed

hazardous waste disposal company. Do not allow the material to enter drains or waterways.

Follow all federal, state, and local regulations.
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Section 6: Conclusion
Ethyl 6-bromo-2-fluoro-3-methoxybenzoate is a valuable research chemical that can be

handled safely by adhering to the protocols outlined in this guide. While its specific toxicological

properties have not been exhaustively studied, the data from close structural analogs provide a

clear and consistent picture of its hazards: it is harmful if swallowed and causes skin, eye, and

respiratory irritation. By understanding the rationale behind these hazards and rigorously

applying engineering controls, personal protective equipment, and safe handling procedures,

researchers can effectively minimize their risk of exposure and conduct their work in a secure

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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